Cas no 1894868-63-3 (3-(1-methyl-1H-indol-5-yl)propanal)

• Product Name: 3-(1-methyl-1H-indol-5-yl)propanal
• CAS No: 1894868-63-3
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5837355
• PubChem ID: 117280852
• Update Time: 2025-05-28

3-(1-methyl-1H-indol-5-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-propanal, 1-methyl-
• 3-(1-methyl-1H-indol-5-yl)propanal
• EN300-1793958
• 1894868-63-3

• Inchi： 1S/C12H13NO/c1-13-7-6-11-9-10(3-2-8-14)4-5-12(11)13/h4-9H,2-3H2,1H3
• InChI Key： ZWMSJIZXGQXNHP-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(CCC=O)C=C2)C=C1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 333.4±17.0 °C(Predicted)

Additional information on 3-(1-methyl-1H-indol-5-yl)propanal

Comprehensive Overview of 3-(1-methyl-1H-indol-5-yl)propanal (CAS No. 1894868-63-3) and Its Applications

3-(1-methyl-1H-indol-5-yl)propanal (CAS No. 1894868-63-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, fragrance chemistry, and material science. This compound, characterized by its unique indole core structure, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular formula, C12H13NO, and distinct properties make it a valuable asset in modern chemical applications.

The growing interest in 3-(1-methyl-1H-indol-5-yl)propanal is partly driven by its potential role in drug discovery and flavor and fragrance industries. Researchers are particularly intrigued by its bioactive properties, which could lead to breakthroughs in neurological and anti-inflammatory therapies. Additionally, its aromatic profile makes it a candidate for enhancing perfume formulations and food flavorings, aligning with the increasing demand for natural and synthetic aroma compounds.

One of the most frequently asked questions about 3-(1-methyl-1H-indol-5-yl)propanal revolves around its synthesis methods and purity standards. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure its quality, meeting the stringent requirements of GMP and ISO-certified laboratories. The compound’s stability under various conditions is also a topic of interest, especially for industrial-scale production.

In the context of sustainability and green chemistry, 3-(1-methyl-1H-indol-5-yl)propanal is being explored for its potential to reduce environmental impact. Researchers are investigating eco-friendly synthesis routes and biodegradable derivatives, addressing the global push for sustainable chemical processes. This aligns with the rising trend of corporate social responsibility in the chemical industry.

The compound’s relevance extends to academic research, where it is used as a model substrate for studying catalytic reactions and molecular interactions. Its indole moiety is particularly noteworthy, as it is a common feature in many natural products and pharmaceutical agents. This has led to a surge in publications and patents referencing CAS No. 1894868-63-3, further solidifying its importance in scientific literature.

From a commercial perspective, 3-(1-methyl-1H-indol-5-yl)propanal is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability are often influenced by factors such as raw material costs and regulatory compliance. Businesses seeking this compound for R&D or industrial applications are advised to verify certificates of analysis and safety data sheets to ensure compliance with local and international regulations.

In summary, 3-(1-methyl-1H-indol-5-yl)propanal (CAS No. 1894868-63-3) is a multifaceted compound with broad applications across pharmaceuticals, fragrances, and academic research. Its unique chemical properties and growing relevance in sustainable chemistry make it a compound worth watching in the coming years. As research continues to uncover new potentials, this molecule is poised to play a pivotal role in advancing chemical innovation.